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Compound of Interest

Compound Name: 5-Bromo-6-hydroxypicolinic acid

Cat. No.: B566694

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric characterization of 5-
Bromo-6-hydroxypicolinic acid and its non-brominated analog, 6-hydroxypicolinic acid. The
inclusion of experimental data and detailed protocols aims to facilitate a deeper understanding
of the fragmentation behavior of these compounds, which is crucial for their identification and
characterization in complex matrices.

Data Summary

The following table summarizes the key mass spectrometry data for 5-Bromo-6-
hydroxypicolinic acid and 6-hydroxypicolinic acid. The data for 5-Bromo-6-hydroxypicolinic
acid is predicted based on common fragmentation patterns of aromatic carboxylic acids and
the isotopic distribution of bromine, while the data for 6-hydroxypicolinic acid is based on
available experimental findings.
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5-Bromo-6- T .
Feature o . 6-Hydroxypicolinic acid
hydroxypicolinic acid

Molecular Formula CeH4BrNOs CeHsNOs3
Molecular Weight 218.01 g/mol 139.11 g/mol [1]
Electrospray lonization (ESI), Electrospray lonization (ESI),

lonization Mode . .
Positive Positive[2]

m/z 218/220 (due to 7°Br/1Br
Parent lon ([M+H]*) ) m/z 140
isotopes)

200/202 ([M+H-H20]*),
Key Fragment lons (m/z) 172/174 ([IM+H-HCOOH]*),
124 (loss of Br), 94

122 ([M+H-H20]*), 94 ([M+H-
HCOOH]*)

) Characteristic 1:1 ratio for )
Isotopic Pattern o Not applicable
bromine isotopes

Experimental Protocols

A generalized experimental protocol for the analysis of these compounds using Liquid
Chromatography-Mass Spectrometry (LC-MS) is provided below.

Sample Preparation:

e Prepare a stock solution of the analyte (5-Bromo-6-hydroxypicolinic acid or 6-
hydroxypicolinic acid) in a suitable solvent such as methanol or acetonitrile at a
concentration of 1 mg/mL.

 Dilute the stock solution with the initial mobile phase to a working concentration of 1-10
pg/mL.

« Filter the final solution through a 0.22 um syringe filter before injection.
Liquid Chromatography (LC) Conditions:

e Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 um particle size)
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¢ Mobile Phase A: 0.1% formic acid in water
e Mobile Phase B: 0.1% formic acid in acetonitrile

o Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to
initial conditions and equilibrate for 3 minutes.

e Flow Rate: 0.3 mL/min

e Injection Volume: 5 uL

Mass Spectrometry (MS) Conditions:

 lonization Source: Electrospray lonization (ESI)
o Polarity: Positive

o Capillary Voltage: 3.5 kV

e Cone Voltage: 30 V

e Source Temperature: 120 °C

o Desolvation Temperature: 350 °C

» Desolvation Gas Flow: 600 L/hr

o Collision Gas: Argon

e Collision Energy: Ramped from 10-40 eV for fragmentation analysis (MS/MS)

Fragmentation Analysis

The fragmentation of these molecules is key to their structural elucidation. Below are diagrams
illustrating the predicted and observed fragmentation pathways.
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5-Bromo-6-hydroxypicolinic acid Fragmentation

[M+H-HCOOH]* - Br
- HCOOH miz 172/174

Click to download full resolution via product page

Caption: Predicted fragmentation of 5-Bromo-6-hydroxypicolinic acid.

6-Hydroxypicolinic acid Fragmentation

[M+H-HCOOH]*
- HCOOH m/z 94

Click to download full resolution via product page

Caption: Fragmentation of 6-hydroxypicolinic acid.

The presence of the bromine atom in 5-Bromo-6-hydroxypicolinic acid introduces a
characteristic isotopic pattern (m/z and m/z+2 in a roughly 1:1 ratio) for all bromine-containing
fragments, which is a key diagnostic feature for its identification. The fragmentation pattern is
predicted to involve the neutral loss of water (H20) and formic acid (HCOOH) from the
protonated molecule, which are common fragmentation pathways for carboxylic acids.
Subsequent loss of the bromine radical from the fragment at m/z 172/174 would lead to the ion
at m/z 94. In contrast, 6-hydroxypicolinic acid, lacking the bromine atom, shows a simpler
fragmentation pattern with losses of water and formic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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